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Compound of Interest

Compound Name: Ythdc1-IN-1

Cat. No.: B15566816

For research use only. Not for use in humans or animals.

This document provides essential safety information and general guidance for the proper
disposal of the research chemical Ythdc1-IN-1. As a selective inhibitor of the YTH domain-
containing protein 1 (YTHDCL1), this compound is utilized in laboratory settings for cancer
research, particularly in the context of acute myeloid leukemia (AML).[1][2][3][4] Researchers,
scientists, and drug development professionals must adhere to strict safety protocols and
proper disposal procedures to ensure a safe laboratory environment.

Note: Specific disposal instructions for Ythdc1-IN-1 are not readily available in the public
domain. The following procedures are based on general best practices for the disposal of
laboratory research chemicals. It is imperative to consult your institution's Environmental Health
and Safety (EHS) department and the supplier's Safety Data Sheet (SDS) for specific
guidelines.

Chemical and Physical Properties
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Property Value Reference

CAS Number 2995344-53-9 [1][5]

C25H17N702 (example value,
Molecular Formula
actual may vary)

447.45 g/mol (example value,

Molecular Weight actual may vary)

Purity 99.44% [1][5][6]
Kd 49 nM [11(31[41[5]
ICso 0.35 pM (1131051071

Stock solution: -80°C for 6
Storage [1]
months; -20°C for 1 month

General Disposal Procedures

The proper disposal of Ythdc1-IN-1, like any research chemical, is contingent on its form (solid
or in solution) and any potential contamination with hazardous materials.

1. Unused, Uncontaminated Compound (Solid Form):

e Unused solid Ythdc1-IN-1 should be disposed of as non-hazardous chemical waste, in
accordance with your institution's specific protocols.

» Do not dispose of solid chemical waste in regular trash or down the drain.[8]
o Package the waste in a clearly labeled, sealed container.
2. Ythdc1-IN-1 Solutions:

e The disposal method for solutions of Ythdc1-IN-1 will be determined by the solvent used.
For instance, if dissolved in DMSO, the waste should be collected in a designated solvent
waste container.[8]
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« All liquid waste containing the compound must be collected in a clearly labeled, sealed waste
container.[8]

e Follow your institution's procedures for the disposal of chemical waste solutions.[8]
3. Contaminated Labware:

» Disposable labware (e.g., pipette tips, tubes, gloves) that has come into contact with
Ythdc1-IN-1 should be collected in a designated solid waste container.[8]

« |If the compound was used with biologically hazardous materials (e.g., cell lines), all
contaminated materials must be treated as biohazardous waste and decontaminated (e.g.,
by autoclaving) before disposal.[8]

Experimental Protocols and Signaling Pathways

Ythdc1-IN-1 is a potent and selective inhibitor of YTHDCL1, a key reader of N6-
methyladenosine (m6A) on RNA.[3][4] Its mechanism of action involves the inhibition of
YTHDC1, which has been shown to suppress the proliferation of acute myeloid leukemia (AML)
cell lines and induce apoptosis.[1][3][7] YTHDCL1 plays a crucial role in regulating the
expression of oncogenes like MYC in AML.[2][9]

The following diagram illustrates a generalized workflow for the proper disposal of a laboratory
research chemical like Ythdc1-IN-1.
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General workflow for laboratory chemical disposal.
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Disclaimer: The information provided here is for guidance only and is not a substitute for a
formal safety assessment. Always consult your institution's EHS department and the
manufacturer's SDS for specific and definitive disposal procedures for Ythdc1-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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